2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[3-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C18H17N3O3S3/c1-25-15-7-5-6-13(10-15)19-17(22)11-14-12-26-18(20-14)21-27(23,24)16-8-3-2-4-9-16/h2-10,12H,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: RSYKMXSWBROOBG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H17N3O3S3
• Molecular Weight: 419.5 g/mol

Description

2-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[3-(methylsulfanyl)phenyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Antibacterial Compound Synthesis

Research has shown the synthesis of antibacterial compounds involving similar structural elements. For example, the synthesis process of 4-amino-N-(5-methyl-1, 3, 4-thiadiazol-2-yl)benzenesulfonamide, an antibacterial compound, involves a series of reactions starting with 2-amino-5-methyl-1, 3, 4-thiadiazole reacting with 4-acetamidobenzenesulfonyl chloride. This process highlights the potential use of such compounds in the development of new antibacterial agents (G. B. Talagadadeevi et al., 2012).

Anticonvulsant Activity

Another study synthesized heterocyclic compounds containing a sulfonamide thiazole moiety, demonstrating anticonvulsant activity in several synthesized compounds. This suggests the potential application of such compounds in developing treatments for convulsive disorders (A. A. Farag et al., 2012).

Antimicrobial Activity

Compounds containing a thiazol-2-yl moiety have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. This indicates the role of such compounds in exploring new antimicrobial agents (N. Badiger et al., 2013).

Antitumor and Anticancer Activity

Studies have also explored the antitumor and anticancer potentials of compounds with similar structures. For instance, novel acetamide, pyrrole, and other derivatives containing a biologically active pyrazole moiety have been synthesized and evaluated for their antitumor activity, showing promising results against a panel of cancer cell lines (S. Alqasoumi et al., 2009).